8'-Methoxy-11b'-methyl-5',6',11',11b'-tetrahydrospiro[cyclohexane-1,1'-[1,3]oxazolo[3',4':1,2]pyrido[3,4-b]indol]-3'-one
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Description
The compound “8’-Methoxy-11b’-methyl-5’,6’,11’,11b’-tetrahydrospiro[cyclohexane-1,1’-[1,3]oxazolo[3’,4’:1,2]pyrido[3,4-b]indol]-3’-one” is a complex organic molecule. It has a molecular weight of 479.49 . The IUPAC name for this compound is methyl 2- ( (11bS)-8-methoxy-11b-methyl-1,3-dioxo-5,6,11,11b-tetrahydro-1H-imidazo [1’,5’:1,2]pyrido [3,4-b]indol-2 (3H)-yl)-4,5-dimethoxybenzoate .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with multiple rings and functional groups. The InChI code for this compound is provided , which can be used to generate a detailed structural diagram using appropriate software or online tools.Scientific Research Applications
Synthesis and Derivatives
The synthesis of related spiro(benzo[h]quinazoline-5,1′-cyclohexane) derivatives, which are structurally similar to the compound , has been explored. These compounds are synthesized through reactions involving amino esters, isothiocyanates, and other agents, showcasing the complexity and versatility in the synthesis of such compounds (Markosyan et al., 1996).
Research on 2′,3′,4′,9′-tetrahydrospiro[cyclohexane-1,1′-(1H)pyrido[3,4-b]indol]-2-ones and their transformations have revealed various pentacyclic and hexahydro derivatives. These studies illuminate the possibilities of generating a wide array of structures starting from similar core compounds (Bobowski, 1981).
Structural Analysis
- The crystal structure of a compound similar to 8'-Methoxy-11b'-methyl-5',6',11',11b'-tetrahydrospiro[cyclohexane-1,1'-[1,3]oxazolo[3',4':1,2]pyrido[3,4-b]indol]-3'-one has been analyzed. This research provides insights into the molecular conformation and bonding characteristics of such compounds, which is essential for understanding their potential applications (Soriano-garcia et al., 2000).
Reactions and Transformations
- Investigations into the synthesis and nitration of related compounds reveal the diverse chemical reactions that these compounds can undergo. This information is crucial for developing new compounds with specific properties for various scientific applications (Kuznetsov et al., 1993).
properties
IUPAC Name |
12-methoxy-2-methylspiro[4-oxa-6,16-diazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),10(15),11,13-tetraene-3,1'-cyclohexane]-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c1-19-17-14(15-12-13(24-2)6-7-16(15)21-17)8-11-22(19)18(23)25-20(19)9-4-3-5-10-20/h6-7,12,21H,3-5,8-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZADIDGAGAJHPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12C3=C(CCN1C(=O)OC24CCCCC4)C5=C(N3)C=CC(=C5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8'-Methoxy-11b'-methyl-5',6',11',11b'-tetrahydrospiro[cyclohexane-1,1'-[1,3]oxazolo[3',4':1,2]pyrido[3,4-b]indol]-3'-one |
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